![molecular formula C11H14N2O B2520519 1-(Cyclohex-3-enecarbonyl)azetidine-3-carbonitrile CAS No. 2034604-79-8](/img/structure/B2520519.png)
1-(Cyclohex-3-enecarbonyl)azetidine-3-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Azetidines can be synthesized via the alkylation of primary amines with in situ generated bis-triflates of 2-substituted-1,3-propanediols . A one-pot synthesis of nitrogen-containing heterocycles from alkyl dihalides and primary amines and hydrazines occurs under microwave irradiation via a simple and efficient cyclocondensation in an alkaline aqueous medium .
Molecular Structure Analysis
The molecular formula of “3-Cyclohexene-1-carbonitrile” is CHN. The average mass is 107.153 Da and the monoisotopic mass is 107.073502 Da .
Chemical Reactions Analysis
The [2 + 2] photocycloaddition reaction between an imine and an alkene component, the aza Paternò–Büchi reaction, is one of the most efficient ways to synthesize functionalized azetidines .
Physical And Chemical Properties Analysis
The density of “3-Cyclohexene-1-carbonitrile” is 0.9±0.1 g/cm³. The boiling point is 200.9±29.0 °C at 760 mmHg. The vapour pressure is 0.3±0.4 mmHg at 25°C. The enthalpy of vaporization is 43.7±3.0 kJ/mol. The flash point is 65.8±17.1 °C. The index of refraction is 1.481 .
Scientific Research Applications
- Edoxaban Precursor : 1-(Cyclohex-3-enecarbonyl)azetidine-3-carbonitrile serves as a precursor for the anticoagulant drug Edoxaban . Edoxaban, marketed under the trade name Savaysa , is an oral anticoagulant recommended for patients with non-valvular atrial fibrillation. Compared to Warfarin, Edoxaban exhibits similar therapeutic effects but with lower incidences of bleeding events and cardiovascular deaths .
- Enzymatic Hydrolysis : Researchers have explored the use of enzymes for asymmetric hydrolysis of racemic methyl-3-cyclohexene-1-carboxylate. By rationally designing the E. coli esterase BioH, a positive mutant (Mu3) was obtained with enhanced S-enantioselectivity. This mutant significantly improved the enantiomeric excess, making it valuable for chiral synthesis .
- Diastereoisomer Resolution : Separation of racemic 3-cyclohexene-1-carboxylic acid using chiral resolving agents allows the isolation of (S)-3-cyclohexene-1-carboxylic acid. This method can be further optimized for efficient resolution and enantiopurity .
Drug Synthesis
Asymmetric Hydrolysis
Chiral Resolution Methods
Mechanism of Action
Safety and Hazards
Future Directions
Azetidines represent one of the most important four-membered heterocycles used in organic synthesis and medicinal chemistry . The unique four-membered ring scaffold of azetidines containing the embedded polar nitrogen-atom represents a privileged motif in medicinal chemistry and appears in bioactive molecules and natural products . Therefore, the future directions of “1-(Cyclohex-3-enecarbonyl)azetidine-3-carbonitrile” could include its potential in catalysis and organic synthesis for innovative scientific breakthroughs.
properties
IUPAC Name |
1-(cyclohex-3-ene-1-carbonyl)azetidine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O/c12-6-9-7-13(8-9)11(14)10-4-2-1-3-5-10/h1-2,9-10H,3-5,7-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBNWVHRODBIDJH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC=C1)C(=O)N2CC(C2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Cyclohex-3-enecarbonyl)azetidine-3-carbonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.